Cas no 1024537-81-2 (Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate)
Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-Methyl-3-(4-methylpiperazin-1-yl) propionate
- Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate
-
- Inchi: 1S/C11H22N2O2/c1-4-15-11(14)10(2)9-13-7-5-12(3)6-8-13/h10H,4-9H2,1-3H3
- InChI Key: PXVDCSSPQKCTDI-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C)CN1CCN(C)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 201
- XLogP3: 0.8
- Topological Polar Surface Area: 32.8
Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312501-5g |
Ethyl 2-Methyl-3-(4-methylpiperazin-1-yl) propionate |
1024537-81-2 | 95% | 5g |
$888 | 2021-08-18 | |
| Chemenu | CM312501-1g |
Ethyl 2-Methyl-3-(4-methylpiperazin-1-yl) propionate |
1024537-81-2 | 95% | 1g |
$349 | 2022-09-04 |
Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate
Comprehensive Overview of Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate (CAS No. 1024537-81-2)
Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate (CAS No. 1024537-81-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a 4-methylpiperazine moiety, is often explored for its role in drug discovery, particularly in the synthesis of bioactive molecules. Its molecular formula, C11H22N2O2, highlights its moderate complexity, making it a valuable intermediate in medicinal chemistry.
The compound's ethyl ester group enhances its solubility in organic solvents, a critical factor for laboratory-scale reactions and industrial applications. Researchers frequently investigate its reactivity with nucleophiles or electrophiles, leveraging its piperazine ring for designing compounds with improved pharmacokinetic profiles. Recent trends in AI-driven drug discovery have further amplified interest in such building blocks, as computational models prioritize fragments like 2-methyl-3-(4-methylpiperazin-1-yl)propanoate for virtual screening.
One of the most searched questions related to this compound is: "What are the synthetic routes for Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate?" Common methods involve the condensation of 4-methylpiperazine with ethyl acrylate derivatives, followed by methylation. Another hot topic is its potential role in central nervous system (CNS) drug development, given the piperazine scaffold's prevalence in neuromodulators. These discussions align with growing public interest in neuropharmacology and precision medicine.
From an SEO perspective, terms like "CAS 1024537-81-2 supplier", "piperazine-based ester applications", and "ethyl propanoate derivatives in drug design" are frequently queried, reflecting commercial and academic demand. The compound's stability under ambient conditions also makes it a practical choice for high-throughput screening (HTS) workflows, a technique widely adopted in modern biotech startups.
Environmental and safety considerations are equally relevant. While not classified as hazardous, proper handling protocols for Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate emphasize storage in cool, dry environments to prevent degradation. This aligns with broader industry shifts toward green chemistry principles, where researchers prioritize compounds with minimal ecological impact.
In summary, CAS No. 1024537-81-2 represents a versatile chemical entity bridging synthetic chemistry and life sciences. Its integration into machine learning-aided molecular design pipelines and compatibility with automated synthesis platforms positions it as a future-forward asset for innovators tackling diseases with complex etiology.
1024537-81-2 (Ethyl 2-methyl-3-(4-methylpiperazin-1-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)